Cas no 67579-84-4 (1,2-Cyclohexanediamine, N,N-diethyl-, trans-)

1,2-Cyclohexanediamine, N,N-diethyl-, trans- structure
67579-84-4 structure
Product Name:1,2-Cyclohexanediamine, N,N-diethyl-, trans-
CAS No:67579-84-4
MF:C10H22N2
MW:170.295082569122
CID:394594
PubChem ID:28152378
Update Time:2025-04-19

1,2-Cyclohexanediamine, N,N-diethyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediamine, N,N-diethyl-, trans-
    • TRANS-2-(DIETHYLAMINO)-CYCLOHEXYLAMINE
    • TRANS-2-AMINOCYCLOHEXYLDIETHYLAMINE
    • 67579-84-4
    • (1r,2r)-N,N-diethylcyclohexane-1,2-diamine
    • trans-N,N-diethyl-1,2-cyclohexanediamine
    • SCHEMBL10647257
    • VTVCXLUDVDCEBU-NXEZZACHSA-N
    • (1R,2R)-2-N,2-N-diethylcyclohexane-1,2-diamine
    • (1R,2R)-N1,N1-Diethylcyclohexane-1,2-diamine
    • Inchi: 1S/C10H22N2/c1-3-12(4-2)10-8-6-5-7-9(10)11/h9-10H,3-8,11H2,1-2H3/t9-,10-/m1/s1
    • InChI Key: VTVCXLUDVDCEBU-NXEZZACHSA-N
    • SMILES: N(CC)(CC)[C@@H]1CCCC[C@H]1N

Computed Properties

  • Exact Mass: 170.17800
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 2.29840
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